Cas no 2181-98-8 (Methyl 4-(triphenylphosphonio)crotonate bromide)

• Product Name: Methyl 4-(triphenylphosphonio)crotonate bromide
• CAS No: 2181-98-8
• MF: C₂₃H₂₂BrO₂P
• MW: 441.297346591949
• MDL: MFCD00031575
• CID: 84165
• PubChem ID: 6450201
• Update Time: 2025-06-08

Methyl 4-(triphenylphosphonio)crotonate bromide Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(triphenylphosphonio)crotonate bromide
• (3-Methoxycarbonyl-2-propenyl)triphenylphosphonium bromide
• (3-(METHOXYCARBONYL)-2-PROPEN-1-YL)TRIPHENYLPHOSPHONIUM BROMIDE
• (4-Methoxy-4-oxo-2-butenyl)triphenylphosphonium bromide
• [(E)-4-methoxy-4-oxidanylidene-but-2-enyl]-triphenyl-phosphanium bromide
• SCHEMBL2449047
• (4-Methoxy-4-oxobut-2-en-1-yl)triphenylphosphonium bromide
• A928597
• (E)-(4-Methoxy-4-oxobut-2-en-1-yl)triphenylphosphonium bromide
• (E)-(4-methoxy-4-oxobut-2-enyl)triphenylphosphonium bromide
• A815682
• SCHEMBL2449046
• CAA18198
• AKOS017345142
• [(2E)-4-methoxy-4-oxobut-2-en-1-yl]triphenylphosphanium bromide
• EINECS 218-557-5
• 72967-11-4
• 2181-98-8
• (E)-(4-Methoxy-4-oxobut-2-en-1-yl)triphenylphosphoniumbromide
• [(E)-4-methoxy-4-oxobut-2-enyl]-triphenylphosphonium bromide
• ?METHYL 4-(TRIPHENYLPHOSPHONIO)CROTONATE BROMIDE
• MFCD00031575
• [(E)-4-methoxy-4-oxobut-2-enyl]-triphenylphosphanium;bromide
• KSTXYAKHACCZSD-NWBUNABESA-M

• MDL： MFCD00031575
• Inchi： 1S/C23H22O2P.BrH/c1-25-23(24)18-11-19-26(20-12-5-2-6-13-20,21-14-7-3-8-15-21)22-16-9-4-10-17-22;/h2-18H,19H2,1H3;1H/q+1;/p-1/b18-11+;
• InChI Key： KSTXYAKHACCZSD-NWBUNABESA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C/C=C/C(=O)OC
• BRN： 4173385

Computed Properties

• Exact Mass: 440.05400
• Monoisotopic Mass: 440.054079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: powder
• Density: No date available
• Melting Point: 175°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 39.89000
• LogP: 0.71370
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Vapor Pressure: No date available

Methyl 4-(triphenylphosphonio)crotonate bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives